Cas no 1125-35-5 (3-methyl-1H-indol-7-ol)

• Product Name: 3-methyl-1H-indol-7-ol
• CAS No: 1125-35-5
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD18449624
• CID: 1203724
• PubChem ID: 15234400
• Update Time: 2025-04-23

3-methyl-1H-indol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-7-ol, 3-methyl-
• 3-Methyl-1H-indol-7-ol
• SB14926
• 1h-indol-7-ol,3-methyl-
• SCHEMBL5248011
• AKOS006348089
• DTXSID401344821
• 1125-35-5
• 7-hydroxyskatole
• G69746
• 3-methyl-1H-indol-7-ol

• MDL： MFCD18449624
• Inchi： 1S/C9H9NO/c1-6-5-10-9-7(6)3-2-4-8(9)11/h2-5,10-11H,1H3
• InChI Key： AIMWCCSARFYZCK-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C(C)=CNC=21

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-methyl-1H-indol-7-ol

Exploring the Versatile Applications of 1H-Indol-7-ol, 3-methyl- (CAS No. 1125-35-5) in Modern Chemistry

1H-Indol-7-ol, 3-methyl- (CAS No. 1125-35-5) is a fascinating indole derivative that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. As researchers continue to explore novel heterocyclic compounds, this particular molecule stands out for its potential in various scientific and industrial fields. The growing interest in bioactive indole compounds has made 3-methyl-1H-indol-7-ol a subject of numerous studies, particularly in the context of natural product synthesis and medicinal chemistry.

The molecular structure of 1H-Indol-7-ol, 3-methyl- features a distinctive indole core with a hydroxyl group at the 7-position and a methyl substituent at the 3-position. This specific arrangement contributes to its unique chemical reactivity and makes it a valuable building block in organic synthesis. Recent trends in green chemistry have highlighted the importance of such functionalized indoles as they often serve as key intermediates in the production of more complex molecules with reduced environmental impact.

In the pharmaceutical sector, derivatives of 3-methyl-1H-indol-7-ol have shown promise in various drug discovery programs. The indole scaffold is known to be a privileged structure in medicinal chemistry, and the specific substitution pattern of this compound makes it particularly interesting for developing new therapeutic agents. Researchers investigating neuroprotective compounds and anti-inflammatory molecules have paid special attention to this chemical entity, as suggested by recent publication trends and patent filings.

The material science community has also recognized the potential of 1H-Indol-7-ol, 3-methyl- in developing advanced functional materials. Its ability to participate in various molecular interactions makes it suitable for creating supramolecular architectures and smart materials. With the current focus on organic electronics and photoactive materials, this compound's photophysical properties are being extensively studied for potential applications in optoelectronic devices.

From a synthetic chemistry perspective, 1125-35-5 serves as an important intermediate in numerous multi-step syntheses. The presence of both hydroxyl and methyl groups on the indole ring provides multiple sites for selective functionalization, allowing chemists to create diverse molecular libraries. This characteristic aligns well with current high-throughput screening approaches in drug discovery and material science.

Recent advancements in analytical techniques have enabled more detailed studies of 1H-Indol-7-ol, 3-methyl-'s properties. Modern spectroscopic methods and computational chemistry tools have provided deeper insights into its molecular behavior and reactivity patterns. These developments have opened new possibilities for its application in catalysis and asymmetric synthesis, areas that are currently experiencing rapid growth in chemical research.

The commercial availability of 3-methyl-1H-indol-7-ol has increased significantly in recent years, reflecting its growing importance in research and development. Suppliers have noted rising demand for this specialty chemical, particularly from academic institutions and pharmaceutical companies engaged in innovative research projects. Quality control standards for this compound have become more stringent, ensuring researchers have access to high-purity material for their studies.

Environmental considerations regarding indole derivatives like 1H-Indol-7-ol, 3-methyl- have also come into focus. Researchers are investigating its biodegradation pathways and ecotoxicological profile to ensure sustainable use in various applications. This aligns with the broader chemical industry's shift toward greener alternatives and sustainable practices, which has become a major talking point in scientific circles.

Looking ahead, the potential applications of CAS No. 1125-35-5 continue to expand. Emerging research areas such as chemical biology and materials informatics are creating new opportunities for this versatile compound. Its role in interdisciplinary research projects bridging chemistry, biology, and materials science positions it as a molecule of significant future interest.

For researchers working with 1H-Indol-7-ol, 3-methyl-, proper handling and storage remain important considerations. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed when working with this compound to ensure safety and maintain its stability. The scientific community continues to develop improved synthetic protocols and purification methods for this interesting molecule.

In conclusion, 1H-Indol-7-ol, 3-methyl- (CAS No. 1125-35-5) represents an important class of indole compounds with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers in pharmaceutical development, material science, and organic synthesis. As scientific understanding of this compound deepens and new applications emerge, its significance in modern chemistry is likely to grow even further.